Cas no 2171318-77-5 (1H-Pyrazole-4-carboxamide, 5-amino-N-(3-methoxypropyl)-1-(1-methylethyl)-)

• Product Name: 1H-Pyrazole-4-carboxamide, 5-amino-N-(3-methoxypropyl)-1-(1-methylethyl)-
• CAS No: 2171318-77-5
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5223003
• Update Time: 2025-08-04

1H-Pyrazole-4-carboxamide, 5-amino-N-(3-methoxypropyl)-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 5-amino-N-(3-methoxypropyl)-1-(1-methylethyl)-

• Inchi： 1S/C11H20N4O2/c1-8(2)15-10(12)9(7-14-15)11(16)13-5-4-6-17-3/h7-8H,4-6,12H2,1-3H3,(H,13,16)
• InChI Key： WBJIEUQZPFGBHS-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(N)=C(C(NCCCOC)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxamide, 5-amino-N-(3-methoxypropyl)-1-(1-methylethyl)-

Comprehensive Overview of 1H-Pyrazole-4-carboxamide, 5-amino-N-(3-methoxypropyl)-1-(1-methylethyl)- (CAS No. 2171318-77-5)

The compound 1H-Pyrazole-4-carboxamide, 5-amino-N-(3-methoxypropyl)-1-(1-methylethyl)- (CAS No. 2171318-77-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core and carboxamide functional group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in medicinal chemistry. The 5-amino substitution on the pyrazole ring enhances its reactivity, enabling the formation of diverse derivatives. This compound’s methoxypropyl and isopropyl side chains further contribute to its lipophilicity, which is a critical factor in drug design for improving membrane permeability. As a result, it has become a focal point in the development of novel therapeutics targeting inflammation, metabolic disorders, and other conditions.

From an industrial perspective, CAS No. 2171318-77-5 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, including catalytic processes and solvent-free reactions. This aligns with the broader trend of reducing carbon footprints in chemical manufacturing, a topic frequently searched by professionals in the field.

The compound’s nomenclature, 1H-Pyrazole-4-carboxamide, 5-amino-N-(3-methoxypropyl)-1-(1-methylethyl)-, may seem complex, but each segment reflects its molecular architecture. The 1H-Pyrazole ring is a five-membered heterocycle with two nitrogen atoms, while the carboxamide group (-CONH₂) introduces hydrogen-bonding capabilities. These features are often highlighted in computational chemistry studies, where molecular docking and QSAR (Quantitative Structure-Activity Relationship) models predict its interactions with biological targets.

In the realm of agrochemicals, this compound’s derivatives have shown promise as potential pesticides or herbicides. Its structural flexibility allows for modifications that can enhance specificity and reduce off-target effects, addressing the industry’s need for safer and more efficient crop protection solutions. This application is particularly relevant given the global push for sustainable agriculture and food security, topics that dominate search queries in agricultural sciences.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 2171318-77-5, ensuring purity and consistency for research and industrial use. Quality control is paramount, especially when the compound serves as a precursor in multi-step syntheses. Laboratories often share protocols for its isolation and purification, contributing to a collaborative knowledge base in synthetic chemistry.

Another area of interest is the compound’s potential role in material science. Its aromatic and polar functionalities make it a candidate for designing advanced polymers or coatings with tailored properties. This interdisciplinary appeal bridges chemistry with engineering, a convergence that attracts searches from both academic and industrial audiences.

In summary, 1H-Pyrazole-4-carboxamide, 5-amino-N-(3-methoxypropyl)-1-(1-methylethyl)- (CAS No. 2171318-77-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials, reflecting the compound’s adaptability to diverse scientific challenges. As research progresses, its relevance in addressing pressing global issues—such as health, sustainability, and technology—will likely grow, making it a subject of enduring interest.